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Compound of Interest

Compound Name: Ici 200355

Cat. No.: B1674269

Technical Support Center: ICI 200355

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with ICI
200355, a potent inhibitor of human neutrophil elastase (HNE).

Frequently Asked Questions (FAQs)

Q1: What is ICI 200355 and what is its primary mechanism of action?

ICI 200355 is a potent and selective inhibitor of human neutrophil elastase (HNE), a serine
protease involved in various inflammatory diseases. It is a substituted tripeptide ketone that
acts as a competitive inhibitor of HNE. Its primary mechanism of action involves binding to the
active site of HNE, thereby preventing the breakdown of elastin and other extracellular matrix
proteins.

Q2: What is the CAS Number for ICI 2003557

The CAS Number for ICI 200355 is 105080-32-8.

Q3: In what form is ICI 200355 typically supplied?

ICI 200355 is typically supplied as a lyophilized powder.

Solubility and Stability
Quantitative Solubility Data
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Quantitative solubility data for ICI 200355 in common laboratory solvents is not readily
available in public literature or from most suppliers. The following table provides general
guidance for dissolving peptide-like compounds. It is strongly recommended to perform a small-
scale solubility test with a small amount of the compound before preparing a bulk stock
solution.

General Recommendation
Solvent . . o Notes
for Peptide-like Inhibitors

Many peptide-based inhibitors

] ) are soluble in DMSO. For cell-
Often the first choice for .
) ) ) based assays, the final
DMSO creating high-concentration )
) concentration of DMSO should
stock solutions. ]
be kept low (typically <0.5%) to

avoid cytotoxicity.[1]

] Can be useful if DMSO is not
An alternative to DMSO for

DMF _ _ suitable for the experimental
preparing stock solutions.
setup.

May be suitable for some ) o )
] Often used in combination with
Ethanol peptide-based compounds, but
- o aqueous buffers.
solubility can be limited.

] o Solubility can be pH-
Direct solubility in agueous o )
) dependent. Acidic or basic
buffers is often low for ) ) )
Aqueous Buffers (e.g., PBS) ] S peptides may dissolve better in
hydrophobic peptide-like ) )
buffers with a corresponding

compounds.
pH.[2]

Stability and Storage

Specific stability studies for ICI 200355 in various solvents and conditions have not been
published. The following are best-practice recommendations for the storage of peptide-like
inhibitors.
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Condition

Recommendation

Rationale

Lyophilized Powder

Store at -20°C or -80°C in a
desiccator, protected from
light.[3]

Minimizes degradation from
moisture, light, and
temperature fluctuations,

ensuring long-term stability.

Stock Solutions (in
DMSO/DMF)

Aliquot and store at -80°C.
Avoid repeated freeze-thaw

cycles.

Aliquoting prevents
degradation of the entire stock
with each use. Freezing at
-80°C significantly slows down
chemical degradation in

solution.

Aqueous Solutions

Prepare fresh for each
experiment. If short-term

storage is necessary, store at

4°C for no more than 24 hours.

Peptide-like compounds are
more susceptible to
degradation and microbial
contamination in agqueous

solutions.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Difficulty Dissolving the

Compound

The compound may have low

solubility in the chosen solvent.

- Try a different solvent. DMSO
is often a good starting point
for peptide-like inhibitors. -
Gently warm the solution (to
37°C) or use sonication to aid
dissolution. - For aqueous
solutions, try adjusting the pH.
Since ICI 200355 is a
tripeptide, its charge and

solubility will be pH-dependent.

Precipitation of the Compound

upon Dilution

The compound's solubility limit
has been exceeded in the final
buffer.

- Prepare a more dilute stock
solution. - Add the stock
solution to the aqueous buffer
slowly while vortexing. -
Consider including a small
percentage of an organic co-
solvent (like DMSO or ethanol)
in your final assay buffer, if
your experimental system

allows.

Inconsistent Experimental

Results

- Degradation of the stock
solution. - Inaccurate
concentration of the stock
solution due to incomplete
dissolution. - Adsorption of the

compound to plasticware.

- Prepare fresh stock solutions
and store them properly in
single-use aliquots at -80°C. -
Ensure the compound is fully
dissolved before making
dilutions. - Use low-protein-

binding tubes and pipette tips.

Low or No Inhibitory Activity

- The compound has
degraded. - Incorrect assay

conditions.

- Use a fresh aliquot of the
inhibitor. - Verify the activity of
the human neutrophil elastase
with a known control inhibitor. -
Ensure the assay buffer

composition and pH are

© 2025 BenchChem. All rights reserved.

4/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

optimal for both the enzyme
and the inhibitor.

Experimental Protocols and Methodologies

The following are generalized protocols based on the available literature and common
practices for working with HNE inhibitors.

Preparation of a Stock Solution (General Protocol)

 Allow the vial of lyophilized ICI 200355 to equilibrate to room temperature before opening to

prevent condensation.

Add a small volume of anhydrous DMSO to the vial to create a high-concentration stock

solution (e.g., 10 mM).

Vortex gently until the powder is completely dissolved. Sonication can be used if necessary.

Aliquot the stock solution into single-use, low-protein-binding microcentrifuge tubes.

Store the aliquots at -80°C.

In Vitro Human Neutrophil Elastase (HNE) Inhibition
Assay

This is a general workflow for assessing the inhibitory activity of ICI 200355.
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Fig. 1: General workflow for an in vitro HNE inhibition assay.

Signaling Pathway

The diagram below illustrates the mechanism of action of ICI 200355 as a competitive inhibitor
of human neutrophil elastase (HNE).
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Fig. 2: Mechanism of action of ICI 200355.

This diagram shows that activated neutrophils release HNE, which then degrades elastin and
other extracellular matrix proteins. ICI 200355 acts as a competitive inhibitor, binding to HNE
and preventing this degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [ICI 200355 solubility and stability issues.]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1674269%#ici-
200355-solubility-and-stability-issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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